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Compound of Interest

Compound Name: 8-Chloronaphthalen-1-amine

Cat. No.: B1355594 Get Quote

Technical Data Sheet: 8-Chloronaphthalen-1-
amine
Audience: Researchers, scientists, and drug development professionals.

Subject: Physicochemical Properties of 8-Chloronaphthalen-1-amine

This document provides core physicochemical data for 8-Chloronaphthalen-1-amine, a

substituted naphthalenamine compound. The information is presented to support research and

development activities.

Chemical Identity and Properties
8-Chloronaphthalen-1-amine is an aromatic amine derived from naphthalene.[1] The

following table summarizes its key molecular and physical properties.
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Parameter Value Source

Molecular Formula C10H8ClN

PubChem[2], Chemable,

Guidechem[3], BLD Pharm[4],

Biosynth[5]

Molecular Weight 177.63 g/mol

PubChem[2], Chemable,

Sigma-Aldrich[6],

Guidechem[3], BLD Pharm[4],

Biosynth[5]

IUPAC Name 8-chloronaphthalen-1-amine PubChem[2]

CAS Number 59107-51-6

PubChem[2], Chemable,

Sigma-Aldrich[6],

Guidechem[3], BLD Pharm[4],

Biosynth[5]

Synonyms
1-Amino-8-chloronaphthalene,

8-Chloro-1-naphthylamine

PubChem[2], Sigma-Aldrich[6],

Guidechem[3]

Monoisotopic Mass 177.0345270 Da PubChem[2]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the common identifiers for this

chemical entity.
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8-Chloronaphthalen-1-amine

Identifiers

CAS: 59107-51-6 Formula: C10H8ClN

IUPAC Name

Synonyms

MW: 177.63 g/mol
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Caption: Relationship between chemical identifiers.

Note on Further Information: This document focuses on the molecular weight and formula of 8-
Chloronaphthalen-1-amine. As this is a specific chemical compound, detailed experimental

protocols for its synthesis or use, and its involvement in biological signaling pathways, are

beyond the scope of this fundamental data sheet. Such information would be found in specific

research articles or application notes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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